Cas no 1805522-74-0 (1-Chloro-3-fluoro-2-methyl-4-nitrobenzene)

• Product Name: 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene
• CAS No: 1805522-74-0
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 4617903
• PubChem ID: 54074226
• Update Time: 2025-06-14

1-Chloro-3-fluoro-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-3-FLUORO-2-METHYL-4-NITROBENZENE
• 6-Chloro-2-fluoro-3-nitrotoluene
• BS-31365
• DB-375169
• MFCD28014023
• SCHEMBL18663666
• F85892
• 1805522-74-0
• 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene

• Inchi： 1S/C7H5ClFNO2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,1H3
• InChI Key： YZEOGZJLGSHSQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene

Recent Advances in the Application of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene (CAS: 1805522-74-0) in Chemical and Pharmaceutical Research

1-Chloro-3-fluoro-2-methyl-4-nitrobenzene (CAS: 1805522-74-0) is a halogenated nitrobenzene derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile reactivity and potential applications in drug synthesis. This compound serves as a key intermediate in the development of various pharmacologically active molecules, particularly in the fields of oncology and infectious diseases. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for more complex heterocyclic structures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene in the synthesis of novel kinase inhibitors. The research team utilized palladium-catalyzed coupling reactions to incorporate this intermediate into pyrimidine-based scaffolds, resulting in compounds with promising activity against resistant cancer cell lines. The unique electronic properties imparted by the fluorine and nitro groups were found to significantly enhance binding affinity to target proteins.

In the field of antimicrobial research, a recent patent application (WO2023056789) describes the use of 1805522-74-0 as a building block for developing next-generation quinolone antibiotics. The compound's structural features enable strategic modifications that overcome common resistance mechanisms in Gram-negative bacteria. Molecular modeling studies accompanying this work suggest that the chloro-fluoro-methyl substitution pattern creates optimal steric and electronic interactions with bacterial topoisomerase IV.

Process chemistry innovations have also emerged regarding this compound. A 2024 publication in Organic Process Research & Development outlines a novel continuous-flow synthesis method for 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene that improves yield by 35% compared to batch processes while reducing hazardous waste generation. This advancement addresses key green chemistry principles and could significantly impact commercial-scale production.

Analytical characterization of 1805522-74-0 has been enhanced through recent developments in NMR and mass spectrometry techniques. Researchers at several pharmaceutical companies have established comprehensive impurity profiling methods for this intermediate, which is critical for ensuring the quality of final drug substances. These methods have been particularly valuable in identifying and controlling genotoxic impurities during scale-up processes.

The safety profile of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene has been extensively evaluated in recent toxicology studies. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling procedures and engineering controls can effectively mitigate risks. Interestingly, metabolite studies reveal that the nitro group undergoes rapid reduction in vivo, suggesting that derivatives may have favorable pharmacokinetic properties for drug development.

Looking forward, several research groups are investigating the potential of 1805522-74-0 in radiopharmaceutical applications. Preliminary results indicate that fluorine-18 labeled analogs could serve as valuable PET tracers for imaging specific enzyme activities in neurological disorders. This represents an exciting new direction for applications of this versatile chemical building block.